Cas no 671-06-7 (N-(5-ethyl-2-methylphenyl)-2-(morpholin-4-yl)acetamide)

• Product name: N-(5-ethyl-2-methylphenyl)-2-(morpholin-4-yl)acetamide
• CAS No: 671-06-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 1713777
• PubChem ID: 120316

N-(5-ethyl-2-methylphenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-2-methylphenyl)-2-(morpholin-4-yl)acetamide
• alpha-Morpholino-3-aethyl-6-methyl-acetanilid
• dl-beta-(p-methylphenyl)alanine
• DTXSID70986125
• N-(5-Ethyl-2-methylphenyl)-2-(morpholin-4-yl)ethanimidic acid
• 4-27-00-00318 (Beilstein Handbook Reference)
• A9096
• 4-Morpholineaceto-o-toluidide, 5'-ethyl-
• 671-06-7
• 5'-Ethyl-2'-methyl-4-morpholineacetanilide
• alpha-Morpholino-3-aethyl-6-methyl-acetanilid [German]
• 4-Morpholineacetamide, N-(5-ethyl-2-methylphenyl)-
• BRN 0231349

• Inchi： InChI=1S/C15H22N2O2/c1-3-13-5-4-12(2)14(10-13)16-15(18)11-17-6-8-19-9-7-17/h4-5,10H,3,6-9,11H2,1-2H3,(H,16,18)
• InChI Key： NVMIQEMALUDIQS-UHFFFAOYSA-N
• SMILES： CCC1=CC(=C(C=C1)C)NC(=O)CN2CCOCC2

Computed Properties

• Exact Mass: 262.16826
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57